Cas no 1806784-78-0 (Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806784-78-0
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4926418
• Update Time: 2025-06-13

Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-2-15-9(14)6-4-3-5(10)7(13-6)8(11)12/h3-4,8H,2H2,1H3
• InChI Key： OBCSWZYQPXYTQN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OCC)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806784-78-0)

Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806784-78-0) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine derivative is characterized by its unique molecular structure, which includes a chloro substituent at the 3-position and a difluoromethyl group at the 2-position of the pyridine ring. The ethyl carboxylate moiety at the 6-position further enhances its reactivity and utility in synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate has surged, driven by their applications in drug discovery and crop protection. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity, making them invaluable in the design of new therapeutics. Similarly, in agrochemistry, difluoromethyl-containing compounds are known for their efficacy in pest control and disease management. This compound’s versatility aligns with the growing trend toward sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional chemical processes.

The synthesis of Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate typically involves multi-step reactions, including halogenation, fluorination, and esterification. Advanced techniques such as catalytic fluorination and microwave-assisted synthesis have been explored to optimize yield and reduce environmental impact. These methods are particularly relevant in the context of green chemistry, a hot topic among scientists and policymakers aiming to minimize hazardous waste and energy consumption. The compound’s CAS No. 1806784-78-0 serves as a unique identifier in chemical databases, facilitating its traceability and regulatory compliance.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate in medicinal chemistry?" Studies suggest that this compound serves as a key intermediate in the synthesis of bioactive molecules, including potential antiviral and antibacterial agents. Its pyridine core is a common pharmacophore in drugs targeting central nervous system disorders and inflammatory diseases. Additionally, the difluoromethyl group can mimic other functional groups in biological systems, enabling the development of novel enzyme inhibitors.

Another area of interest is the compound’s role in agrochemical innovation. With global concerns over food security and pesticide resistance, researchers are exploring fluorinated pyridines as next-generation active ingredients. The chloro and difluoromethyl substituents in Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate contribute to its herbicidal and fungicidal properties, making it a candidate for further investigation. This aligns with the broader industry shift toward precision agriculture and sustainable pest management.

From a commercial perspective, CAS No. 1806784-78-0 is listed in catalogs of leading chemical suppliers, reflecting its importance in industrial and academic research. Quality control measures, such as HPLC purity analysis and NMR characterization, ensure that the compound meets the stringent standards required for high-end applications. As the scientific community continues to explore its potential, Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate is poised to remain a focal point in the development of innovative chemical solutions.

In conclusion, Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806784-78-0) represents a compelling example of how fluorinated heterocycles are driving advancements in multiple industries. Its structural features and reactivity profile make it a valuable tool for chemists working on cutting-edge projects. Whether in the context of drug discovery, agrochemical design, or green chemistry, this compound exemplifies the intersection of innovation and practicality in modern chemical research.